
Application Notes and Protocols for
Noroxymorphone Certified Reference Materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Noroxymorphone

Cat. No.: B159341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Noroxymorphone is a potent opioid and a significant metabolite of the widely used analgesics

oxycodone and oxymorphone.[1][2] It also serves as a crucial intermediate in the

manufacturing of opioid antagonists like naltrexone and naloxone.[1][2] As a Certified

Reference Material (CRM), noroxymorphone is essential for a variety of analytical

applications, including pharmaceutical quality control, forensic analysis, clinical toxicology, and

research in drug metabolism and pharmacology.

This document provides detailed guidelines and protocols for the proper use, handling, and

storage of noroxymorphone CRMs to ensure the accuracy, reliability, and safety of analytical

work.

Chemical and Physical Properties
Noroxymorphone is a semi-synthetic opioid agonist that primarily interacts with the µ-opioid

receptor.[3] While it is a potent agonist at this receptor, its ability to cross the blood-brain barrier

is limited, resulting in minimal analgesic activity when administered systemically.[3] In the

United States, noroxymorphone is classified as a Schedule II controlled substance.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b159341?utm_src=pdf-interest
https://www.benchchem.com/product/b159341?utm_src=pdf-body
https://www.noramco.com/wp-content/uploads/2019/03/Ref-Standards-Noramco-March-2019.pdf
https://www.bertin-bioreagent.com/noroxymorphone/
https://www.noramco.com/wp-content/uploads/2019/03/Ref-Standards-Noramco-March-2019.pdf
https://www.bertin-bioreagent.com/noroxymorphone/
https://www.benchchem.com/product/b159341?utm_src=pdf-body
https://www.benchchem.com/product/b159341?utm_src=pdf-body
https://www.benchchem.com/product/b159341?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b159341?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
4,5α-epoxy-3,14-dihydroxy-

morphinan-6-one
[1]

Molecular Formula C₁₆H₁₇NO₄ [4][5]

Molar Mass 287.31 g/mol [4][5]

CAS Number 33522-95-1 [1][4]

Appearance Crystalline solid [1]

UV max (λmax) 283 nm [1]

Solubility
The solubility of noroxymorphone CRM is a critical factor in the preparation of stock solutions

and standards for analysis. The following table summarizes its solubility in various common

laboratory solvents.

Solvent Solubility Reference

Dimethylformamide (DMF) 20 mg/mL [6][7]

Dimethyl sulfoxide (DMSO) 10 mg/mL [6][7]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [6][7]

Best Practices for Handling and Storage
The proper handling and storage of noroxymorphone CRMs are paramount to maintain their

integrity and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling noroxymorphone CRM, especially in its powdered form, appropriate PPE

should be worn at all times. This includes:

A lab coat or gown
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Gloves (nitrile or other chemically resistant material)

Safety glasses or goggles

Engineering Controls
Noroxymorphone powder should be handled in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation.

Storage
Noroxymorphone CRMs should be stored in their original, tightly sealed containers in a

secure, controlled environment. The recommended storage temperature is -20°C.[2] The

stability of the CRM is typically guaranteed for at least one year under these conditions.[4]

Disposal
Disposal of noroxymorphone CRM, as with any controlled substance, must adhere to strict

federal and institutional regulations. Unused or expired material should be disposed of through

a licensed hazardous waste disposal service. It is recommended to consult your institution's

environmental health and safety department for specific protocols. The FDA also provides

guidelines for the disposal of unused opioids, which generally recommend using a drug take-

back location or, if not available, mixing the substance with an unpalatable material before

discarding it in the trash.[3][8]

Mechanism of Action and Metabolism
Noroxymorphone exerts its effects by acting as an agonist at opioid receptors, which are G-

protein coupled receptors (GPCRs). The binding of noroxymorphone to these receptors

initiates a downstream signaling cascade that ultimately leads to the modulation of neuronal

activity.

Opioid Receptor Signaling Pathway
The following diagram illustrates the general signaling pathway initiated by the activation of

opioid receptors.
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Sample Preparation LC-MS/MS Analysis

Plasma Sample Add Internal Standard
(e.g., noroxymorphone-d3) Solid-Phase Extraction (SPE) Evaporate to Dryness Reconstitute in

Mobile Phase HPLC Separation Tandem MS Detection
(MRM Mode)
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Sample Preparation GC-MS Analysis

Sample (e.g., urine extract) Derivatization
(e.g., with BSTFA) GC Separation Mass Spectrometric

Detection (Scan or SIM)
Data Analysis and

Identification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b159341?utm_src=pdf-body-img
https://www.benchchem.com/product/b159341?utm_src=pdf-custom-synthesis
https://www.noramco.com/wp-content/uploads/2019/03/Ref-Standards-Noramco-March-2019.pdf
https://www.bertin-bioreagent.com/noroxymorphone/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.caymanchem.com/product/41701/noroxymorphone-hydrochloride-crm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6602093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6602093/
https://www.clinpgx.org/pathway/PA166170927
https://www.caymanchem.com/product/15903/noroxymorphone
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.benchchem.com/product/b159341#proper-use-and-handling-of-noroxymorphone-certified-reference-materials-crm
https://www.benchchem.com/product/b159341#proper-use-and-handling-of-noroxymorphone-certified-reference-materials-crm
https://www.benchchem.com/product/b159341#proper-use-and-handling-of-noroxymorphone-certified-reference-materials-crm
https://www.benchchem.com/product/b159341#proper-use-and-handling-of-noroxymorphone-certified-reference-materials-crm
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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